Cas no 90597-22-1 (Cyclopentenylcytosine)

Cyclopentenylcytosine is a nucleoside analog with notable antiviral and antineoplastic properties. Its mechanism of action involves inhibition of cytidine triphosphate (CTP) synthetase, a key enzyme in pyrimidine nucleotide biosynthesis, leading to disruption of RNA and DNA synthesis. This compound exhibits broad-spectrum activity against RNA viruses, including flaviviruses and coronaviruses, making it a candidate for antiviral research. Additionally, its ability to interfere with cellular proliferation has prompted investigations in oncology. Cyclopentenylcytosine's unique cyclopentenyl moiety enhances metabolic stability compared to conventional nucleoside analogs, improving its pharmacokinetic profile. These attributes position it as a valuable tool for studying nucleotide metabolism and developing therapeutic agents.

Cyclopentenylcytosine structure

Product Name:Cyclopentenylcytosine

CAS No:90597-22-1

MF:C₁₀H₁₃N₃O₄

MW:239.227922201157

CID:994968

PubChem ID:72828

Update Time:2025-06-08

Cyclopentenylcytosine Chemical and Physical Properties

Names and Identifiers

- 4-amino-1-[(1R,4R,5S)-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]pyrimidin-2(1H)-one
- 4-amino-1-[(1R,4R,5S)-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl]pyrimidin-2-one
- cyclopentenyl cytosine
- NSC 375575
- 1-(4-hydroxymethyl-2,3-dihydroxy-4-cyclopenten-1-yl)cytosine
- 2(1H)-Pyrimidinone,5-dihydroxy- 3-(hydroxymethyl)-2-cyclopenten-1-yl]-
- 90597-22-1
- UNII-69MO0NDN8K
- BDBM50421707
- cCyd
- 2(1H)-Pyrimidinone, 4-amino-1-(4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl)-, (1R-(1-alpha,4-beta,5-beta))-
- CPE-C
- Q27264364
- CPEC
- NSC375575
- 2(1H)-Pyrimidinone, 4-amino-1-[(1R,4R,5S)-4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl]-
- 1-((1R,2S,3R)-4-Hydroxymethyl-2,3-dihydroxy-4-cyclopenten-1-yl)cytosine
- NS00121154
- 2(1H)-Pyrimidinone, 4-amino-1-((1R,4R,5S)-4,5-dihydroxy-3-(hydroxymethyl)-2-cyclopenten-1-yl)-
- Ce-Cyd
- CCRIS 1771
- SCHEMBL10392960
- CHEMBL63647
- 69MO0NDN8K
- NCI60_003528
- DTXSID70238212
- 4-Amino-1-((1R,4R,5S)-4,5-dihydroxy-3-(hydroxymethyl)cyclopent-2-en-1-yl)pyrimidin-2(1H)-one
- BRN 4258358
- NSC-375575
- Cyclopentenylcytosine
- Inchi： 1S/C10H13N3O4/c11-7-1-2-13(10(17)12-7)6-3-5(4-14)8(15)9(6)16/h1-3,6,8-9,14-16H,4H2,(H2,11,12,17)/t6-,8-,9+/m1/s1
- InChI Key： DUJGMZAICVPCBJ-VDAHYXPESA-N
- SMILES： O[C@@H]1[C@@H](C(CO)=C[C@H]1N1C(N=C(C=C1)N)=O)O

Computed Properties

Exact Mass: 239.09060590g/mol
Monoisotopic Mass: 239.09060590g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2.4
Topological Polar Surface Area: 119Å²

Cyclopentenylcytosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C989800-1mg	Cyclopentenylcytosine	90597-22-1	1mg	$270.00	2023-05-18
TRC	C989800-10mg	Cyclopentenylcytosine	90597-22-1	10mg	$2096.00	2023-05-18
TRC	C989800-100mg	Cyclopentenylcytosine	90597-22-1	100mg	$ 21000.00	2023-09-08